Cas no 619-50-1 (Methyl 4-nitrobenzoate)

• Product Name: Methyl 4-nitrobenzoate
• CAS No: 619-50-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00007350
• CID: 39026
• PubChem ID: 12083
• Update Time: 2025-09-27

Methyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitrobenzoate
• 4-Nitrobenzoic acid methyl ester
• Methyl DL-p-Hydroxyphenylglycine
• Methyl-4-nitrobenzoate
• Benzoic acid,4-nitro-,methyl ester
• Benzoic acid,p-nitro-,methyl ester
• EINECS 210-599-2
• Ethyl 4-nitrobenzoate
• methyl (4-nitrophenyl)carboxylate
• methyl p-nitrobenzoate
• p-Carbomethoxynitrobenzene
• p-Nitrobenzoic acid methyl ester
• Benzoic acid, 4-nitro-, methyl ester
• Methyl-p-nitrobenzoate
• Benzoic acid, p-nitro-, methyl ester
• NMN8CTH864
• 4-nitro-benzoic acid methyl ester
• YOJAHJGBFDPSDI-UHFFFAOYSA-N
• Methyl p-nitro benzoate
• Methyl para-nitrobenzoate
• DSSTox_CID_2085
• WLN: WNR DVO1
• 4-
• Methyl4-nitrobenzoate
• AS-11857
• AI3-02241
• UNII-NMN8CTH864
• NS00034863
• NCGC00356938-01
• A833502
• NSC 4137
• SY078767
• FT-0628654
• Methyl 4-nitrobenzoate, >=99.0% (GC)
• F21274
• DTXSID3022085
• 619-50-1
• CAS-619-50-1
• AB-131/40897075
• InChI=1/C8H7NO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H
• SCHEMBL306161
• 4-METHOXYCARBONYLNITROBENZENE
• CS-W016003
• DTXCID602085
• Z19757043
• MFCD00007350
• W-105071
• CHEMBL3560114
• NSC4137
• NSC-4137
• N0159
• Tox21_303702
• Methyl ester of 4-Nitrobenzoic acid
• AKOS000496631
• Q27284957
• EN300-15498
• Methyl 4-nitrobenzoate, >=99%
• DB-054029
• STK397387
• FM71098

• MDL： MFCD00007350
• Inchi： 1S/C8H7NO4/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H3
• InChI Key： YOJAHJGBFDPSDI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)[N+](=O)[O-])=O
• BRN： 1912198

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: Light yellow lens powder.
• Density: 1.4283 (rough estimate)
• Melting Point: 95.0 to 97.0 deg-C
• Boiling Point: 314.24°C (rough estimate)
• Flash Point: 94-96°C
• Refractive Index: 1.5468 (estimate)
• Solubility: Solubility in methanol is almost transparent.
• PSA: 72.12000
• LogP: 1.90460
• Solubility: Not determined

Methyl 4-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：DH5775000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters